Cas no 117077-80-2 (2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester)

• Product Name: 2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester
• CAS No: 117077-80-2
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 3654371
• PubChem ID: 14220915
• Update Time: 2025-04-22

2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarboxylic acid, 6-chloro-, ethyl ester
• Ethyl6-chlorobenzo[d]oxazole-2-carboxylate
• 117077-80-2
• Ethyl 6-chlorobenzo[d]oxazole-2-carboxylate

• Inchi： 1S/C10H8ClNO3/c1-2-14-10(13)9-12-7-4-3-6(11)5-8(7)15-9/h3-5H,2H2,1H3
• InChI Key： UEVPABFDIGSOGG-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2N=C1C(OCC)=O

Computed Properties

• Exact Mass: 225.0192708Da
• Monoisotopic Mass: 225.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų